Cas no 25692-18-6 (Methyl 2-methoxy-3-phenylpropanoate)
25692-18-6 structure
Product Name:Methyl 2-methoxy-3-phenylpropanoate
CAS No:25692-18-6
MF:C11H14O3
MW:194.227063655853
CID:1082822
PubChem ID:15596976
Update Time:2025-04-20
Methyl 2-methoxy-3-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxy-3-phenylpropanoate
- 25692-18-6
- Methyl I+/--methoxybenzenepropanoate
- SCHEMBL7150900
- DTXSID901300999
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- Inchi: 1S/C11H14O3/c1-13-10(11(12)14-2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
- InChI Key: BZYFGHXXJXFMSE-UHFFFAOYSA-N
- SMILES: O(C)C(C(=O)OC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
Methyl 2-methoxy-3-phenylpropanoate Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
25692-18-6 (Methyl 2-methoxy-3-phenylpropanoate) Related Products
- 13674-16-3(Methyl 2-hydroxy-3-phenylpropanoate)
- 21632-25-7(2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER)
- 15399-05-0(ethyl 2-hydroxy-3-phenylpropanoate)
- 13673-95-5((S)-Methyl 2-hydroxy-3-phenylpropanoate)
- 69056-25-3(2-Acetoxy-3-phenylpropanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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